Cerium(III) citrate

• Molecular Formula: C6H5CeO7
• Molecular Weight: 329.22 g/mol
• IUPAC Name: cerium(3+);2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Ce/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key: DLNAGPYXDXKSDK-UHFFFAOYSA-K
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ce+3]

Description

Cerium(III) citrate is a useful research compound. Its molecular formula is C6H5CeO7 and its molecular weight is 329.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cerium (III) citrate was prepared as follows—3.726 grams of cerium (III) chloride heptahydrate in 30 milliliters of water was added to 2.941 grams of sodium citrate dihydrate in 30 milliliters of water. A white precipitate formed and was centrifuged out at 3500 RPM for 5 minutes. The supernatant was poured off. The precipitate was then washed 5 times (to remove dissolved sodium chloride) with 30 milliliters of water by (for each wash) a) addition of water to the precipitate, b) vortex mixing for 2 minutes, and c) centrifugation at 3500 RPM for 5 minutes. The precipitate was then washed in a similar manner 3 times (to remove residual water) with 30 milliliters of methanol (for each wash).